2,6-Difluoro-4-methoxybenzaldehyde

• IUPAC Name: 2,6-difluoro-4-methoxybenzaldehyde
• InChI: InChI=1S/C8H6F2O2/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-4H,1H3
• InChI Key: ZYABCGOTMDPUDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)C=O)F
• Molecular Formula: C8H6F2O2
• DSSTOX Substance ID: DTXSID70395273
• Molecular Weight: 172.13 g/mol
• CAS RN: 256417-10-4

Description

2,6-Difluoro-4-methoxybenzaldehyde is a versatile building block used for the synthesis of more complex pharmaceutical and biologically active compounds. It is shown to be involved in the preparation of potent and orally available G protein-coupled receptor 40 agonists, used in the treatment of type 2 diabetes.

Synthesis Analysis

This compound can be prepared from 4-bromo-3-fluoroanisole. It is also used as a building block for the synthesis of more complex pharmaceutical and biologically active compounds.

Molecular Structure Analysis

The molecular formula of 2,6-Difluoro-4-methoxybenzaldehyde is C8H6F2O2. The InChI string is InChI=1S/C8H6F2O2/c1-12-5-2-7 (9)6 (4-11)8 (10)3-5/h2-4H,1H3. The Canonical SMILES string is COC1=CC (=C (C (=C1)F)C=O)F.

Chemical Reactions Analysis

2,6-Difluoro-4-methoxybenzaldehyde is used in the preparation of potent and orally available G protein-coupled receptor 40 agonists.

Physical And Chemical Properties Analysis

The molecular weight of 2,6-Difluoro-4-methoxybenzaldehyde is 172.13 g/mol. It has a topological polar surface area of 26.3 Ų. The compound has 0 hydrogen bond donors and 4 hydrogen bond acceptors.

Scientific Research Applications

Synthesis of Biologically Active Compounds

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Mechanism of Action

Target of Action

2,6-Difluoro-4-methoxybenzaldehyde is a versatile building block used for the synthesis of more complex pharmaceutical and biologically active compounds . . G protein-coupled receptors (GPCRs) are a large family of receptors that play a key role in physiological processes, making them important targets for therapeutic intervention.

Safety and Hazards

2,6-Difluoro-4-methoxybenzaldehyde is classified as a skin irritant (Category 2, H315) and causes serious eye damage (Category 1, H318) according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and avoiding contact with skin, eyes, or clothing.

Future Directions

Given its role in the synthesis of biologically active compounds and its involvement in the preparation of G protein-coupled receptor 40 agonists, 2,6-Difluoro-4-methoxybenzaldehyde may continue to be a valuable compound in the development of treatments for conditions like type 2 diabetes.

Synthesis routes and methods

Procedure details

(Intermediates 26A and 26B were prepared in a similar manner to the preparation described in WO 2004046133). To a stirred solution of 3,5-difluoroanisole (1.0 g, 7.0 mmol) in dichloromethane (6 mL) at 0° C. was added dropwise titanium tetrachloride (1.23 mL, 11.2 mmol) and dichloromethyl methyl ether (0.63 mL, 7.0 mmol). Upon completion of addition, the reaction mixture was stirred for 1 h and then poured into ice-water (50 mL). The resulting mixture was extracted with dichloromethane (3×50 mL). The combined organics were washed with H2O (50 mL), brine (50 mL), dried over Na2SO4 and filtered. The volatiles were removed under reduced pressure to provide a residue. The residue was subjected to chromatography on silica gel eluting with 0 to 20% EtOAc/hexanes to give 2,6-difluoro-4-methoxybenzaldehyde, Intermediate 26A [less polar material, 230 mg, 19%, 1H NMR (400 MHz, CDCl3) δ ppm 3.85 (s, 3 H), 6.47 (d, J=10.55 Hz, 2 H), 10.17 (s, 1 H)] and 2,4-difluoro-6-methoxybenzaldehyde, Intermediate 26B [more polar material, 740 mg, 62%, 1H NMR (400 MHz, CDCl3) δ ppm 3.91 (s, 3 H) 6.43-6.51 (m, 2 H) 10.30 (s, 1 H)], both as white solids.